Cas no 158081-99-3 (CP-105696)

• Product name: CP-105696
• CAS No: 158081-99-3
• MF: C₂₈H₂₈O₄
• MW: 428.519528388977
• MDL: MFCD00934881
• CID: 172111
• PubChem ID: 9867257

CP-105696 Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid,1-[(3S,4R)-3-([1,1'-biphenyl]-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl]-
• CP 105696
• Cyclopentanecarboxylicacid, 1-[3-([1,1'-biphenyl]-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl]-,(3S-trans)-
• Pfizer 105696
• (+)-1-(3S,4R)-[3-(4-Phenylbenzyl)-4-hydroxychroman-7-yl]cyclopentane carboxylic acid
• 1-[(3S,4R)-3-([1,1′-Biphenyl]-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl]-cyclopentanecarboxylic acid
• CP-105696
• CP105696
• BDBM50037218
• 1-[(3S,4R)-4-hydroxy-3-[(4-phenylphenyl)methyl]chroman-7-yl]cyclopentane-1-carboxylic Acid
• NCGC00248070-01
• HY-19193
• 1-[(3S,4R)-4-hydroxy-3-[(4-phenylphenyl)methyl]-3,4-dihydro-2H-chromen-7-yl]cyclopentane-1-carboxylic acid
• 1-(3-(4-phenylbenzyl)-4-hydroxychroman-7-yl)cyclopentane-1-carboxylic acid
• CP-105,696, >=98% (HPLC)
• CP-105,696
• Q27076889
• 1-((3S,4R)-3-Biphenyl-4-ylmethyl-4-hydroxy-chroman-7-yl)-cyclopentanecarboxylic acid
• CP 105,696
• SCHEMBL1898224
• CAS-158081-99-3
• 1-((3S,4R)-3-([1,1'-biphenyl]-4-ylmethyl)-4-hydroxychroman-7-yl)cyclopentane-1-carboxylic acid
• MS-27591
• AKOS040741566
• DTXCID5027308
• CHEMBL51770
• Tox21_300468
• UNII-Z7354TW4BM
• DTXSID7047308
• NCGC00254407-01
• EX-A3634
• Cyclopentanecarboxylic acid, 1-(3-((1,1'-biphenyl)-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl)-, (3S-trans)-
• CS-0014935
• CP105,696
• GTPL3368
• Z7354TW4BM
• Cyclopentanecarboxylic acid, 1-((3S,4R)-3-((1,1'-biphenyl)-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl)-
• 158081-99-3
• G12898
• CP 105696?

• MDL： MFCD00934881
• Inchi： InChI=1S/C28H28O4/c29-26-22(16-19-8-10-21(11-9-19)20-6-2-1-3-7-20)18-32-25-17-23(12-13-24(25)26)28(27(30)31)14-4-5-15-28/h1-3,6-13,17,22,26,29H,4-5,14-16,18H2,(H,30,31)/t22-,26+/m0/s1
• InChI Key： KMNLXCBYBKHKSK-BKMJKUGQSA-N
• SMILES： O=C(C1(C2=CC=C3[C@H](O)[C@@H](CC4=CC=C(C5=CC=CC=C5)C=C4)COC3=C2)CCCC1)O

Computed Properties

• Exact Mass: 428.19884
• Monoisotopic Mass: 428.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 5.5

Experimental Properties

• PSA: 66.76

CP-105696 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans